Cas no 2121512-43-2 (5-Chloro-2-fluoro-4-hydroxyphenylboronic acid)

• Product Name: 5-Chloro-2-fluoro-4-hydroxyphenylboronic acid
• CAS No: 2121512-43-2
• MF: C₆H₅BClFO₃
• MW: 190.364504575729
• MDL: MFCD22414546
• CID: 5075078
• Update Time: 2026-03-01

5-Chloro-2-fluoro-4-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-hydroxyphenylboronic acid

• MDL： MFCD22414546
• Inchi： 1S/C6H5BClFO3/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2,10-12H
• InChI Key： ZLVSTJSQXLBEHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(B(O)O)=C1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 60.7

Additional information on 5-Chloro-2-fluoro-4-hydroxyphenylboronic acid

5-Chloro-2-fluoro-4-hydroxyphenylboronic acid (CAS No. 2121512-43-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

5-Chloro-2-fluoro-4-hydroxyphenylboronic acid (CAS No. 2121512-43-2) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of boronic acids, which are widely used in organic synthesis and drug discovery for their ability to form stable complexes with various functional groups.

The synthesis of 5-chloro-2-fluoro-4-hydroxyphenylboronic acid typically involves a multi-step process that includes the functionalization of a phenyl ring with chlorine, fluorine, and hydroxyl groups, followed by the introduction of a boronic acid moiety. One common approach is to start with 4-chloro-3-fluorophenol and react it with boronic acid under appropriate conditions. This method ensures high yields and purity, making it suitable for large-scale production.

Recent studies have highlighted the importance of 5-chloro-2-fluoro-4-hydroxyphenylboronic acid in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways. The presence of the chlorine, fluorine, and hydroxyl groups provides a unique combination of electronic and steric properties that enhance the compound's binding affinity and selectivity.

In addition to its role in drug discovery, 5-chloro-2-fluoro-4-hydroxyphenylboronic acid has also been explored for its potential in bioconjugation reactions. Boronic acids are known for their ability to form reversible covalent bonds with diols, making them valuable tools in the development of targeted drug delivery systems. A recent study published in Bioconjugate Chemistry reported the successful use of this compound to conjugate therapeutic agents to specific biomolecules, thereby improving their pharmacokinetic properties and reducing off-target effects.

The physical and chemical properties of 5-chloro-2-fluoro-4-hydroxyphenylboronic acid have been extensively characterized. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents like hexane. These properties make it suitable for various synthetic transformations and analytical techniques.

Safety considerations are an important aspect when handling 5-chloro-2-fluoro-4-hydroxyphenylboronic acid. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area.

In conclusion, 5-chloro-2-fluoro-4-hydroxyphenylboronic acid (CAS No. 2121512-43-2) is a promising compound with a wide range of applications in medicinal chemistry and bioconjugation. Its unique structural features make it an attractive candidate for the development of novel pharmaceuticals and targeted drug delivery systems. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.